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Compound of Interest

Compound Name:
3-Pyridinecarboxamide, 5-fluoro-

N-hydroxy-

CAS No.: 1582-86-1

Cat. No.: B13261963

Get Quote

Technical Support Center: 5-Fluoro-N-
hydroxynicotinamide
This guide is intended for researchers, scientists, and drug development professionals working

with 5-fluoro-N-hydroxynicotinamide. It provides essential information on its stability at

physiological pH, potential challenges in experimental settings, and practical guidance for

troubleshooting common issues. As a Senior Application Scientist, my goal is to provide you

with not just protocols, but the rationale behind them, ensuring your experiments are robust

and your results reliable.

Frequently Asked Questions (FAQs)
Q1: What is 5-fluoro-N-hydroxynicotinamide and what
are its key chemical features?
5-Fluoro-N-hydroxynicotinamide is a derivative of nicotinic acid, a form of vitamin B3.[1] The

key functional group is the hydroxamic acid (-CONHOH), which is crucial for its biological
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activity, often related to its ability to chelate metal ions like zinc (Zn²⁺) within the active sites of

metalloenzymes.[2][3] The fluorine atom is introduced to modulate the compound's electronic

properties, metabolic stability, and binding affinity to its target. The pKa of hydroxamic acids is

typically around 9, meaning they are approximately 1% ionized at physiological pH.[3]

Q2: What are the primary stability concerns for 5-fluoro-
N-hydroxynicotinamide at physiological pH (7.4)?
The hydroxamic acid moiety is susceptible to degradation under physiological conditions. The

two main concerns are:

Hydrolysis: This is the most common degradation pathway, where the hydroxamic acid is

cleaved to form the corresponding carboxylic acid (5-fluoronicotinic acid) and hydroxylamine.

[3] This reaction can be a simple chemical hydrolysis or, more significantly, can be catalyzed

by enzymes.

Enzymatic Degradation: In biological matrices like plasma, esterases—specifically

arylesterases and carboxylesterases—can rapidly hydrolyze hydroxamic acids.[2][4] This is a

critical consideration for in vivo and some ex vivo studies.

Q3: What are the potential degradation pathways I
should be aware of?
Beyond simple hydrolysis, other pathways can include:

Lossen Rearrangement: Under certain conditions, the hydroxamic acid can rearrange to

form a highly reactive isocyanate intermediate, which can then react with various

nucleophiles.[5] This pathway is a known contributor to the potential mutagenicity of some

hydroxamic acids.[5]

Metabolic Conjugation: In vivo, the hydroxamic acid group may also undergo Phase II

metabolism, such as O-glucuronidation or O-sulfation.[4]

Below is a diagram illustrating the primary chemical degradation pathways.
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5-Fluoro-N-hydroxynicotinamide

Potential Degradation Products
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Start: Prepare Reagents

Prepare Experimental Media
(e.g., PBS, DMEM + 10% FBS) Prepare 10 mM Stock in DMSO

Spike Stock into Media (Final Conc. 10 µM)
Incubate at 37°C

Take T=0 Sample
Quench with Stop Solution

Continue Incubation

Take Samples at
1, 2, 4, 8, 24h

Analyze all Samples by HPLC

End: Plot % Remaining vs. Time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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